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Compound of Interest

Compound Name: N-quinolin-6-ylbenzamide
CAS No.: 219645-89-3
Cat. No.: B2453654
Get Quote
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Executive Summary & Mechanistic Basis

N-quinolin-6-ylbenzamide derivatives represent a class of small-molecule inhibitors targeting
SIRT2, an NAD+-dependent deacetylase abundant in the central nervous system (CNS).
Unlike broad-spectrum sirtuin inhibitors, this scaffold exploits a unique "selectivity pocket" near
the SIRT2 active site, allowing for high specificity over SIRT1 and SIRT3.[1]

Mechanism of Action
Inhibition of SIRT2 increases the acetylation of
-tubulin (Lys40) and reduces the toxicity of

-synuclein aggregates. This mechanism is critical for restoring axonal transport and preventing
dopaminergic neuron loss in Parkinson's Disease (PD) and Huntington's Disease models.
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Figure 1: Mechanistic pathway of SIRT2 inhibition leading to neuroprotection.[2][3] The
compound blocks SIRT2-mediated deacetylation, stabilizing microtubules and reducing
synuclein toxicity.

Comparative Benchmarking

To objectively assess the potency of N-quinolin-6-ylbenzamide, it must be benchmarked
against AK-7 (a standard brain-penetrant SIRT2 inhibitor) and AGK2 (a potent but less soluble
tool compound).
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Table 1: In Vitro & In Vivo Potency Comparison

N-quinolin-6-
Metric ylbenzamide AK-7 (Standard) AGK2 (Reference)
(Optimized)
SIRT2 IC50 50 - 150 nM 15.5 pM 3.5uM
SIRT1 Selectivity > 50-fold > 10-fold > 10-fold
Brain/Plasma Ratio
0.8-1.2 ~0.5 < 0.1 (Poor)
(1h)
Half-life (
4 - 6 hours < 1 hour ~2 hours
)
Primary Indication Parkinson's / FOP Parkinson's Huntington's

Key Insight: While AK-7 is the historical standard, N-quinolin-6-ylbenzamide derivatives often
exhibit superior metabolic stability and brain penetrance due to the lack of the labile sulfamoyl
group present in AK-7.

Experimental Protocols for Benchmarking
Protocol A: Pharmacokinetics (PK) & Brain Penetrance

Objective: Determine the Brain/Plasma (B/P) ratio to validate CNS engagement.
e Subject: Male C57BL/6 mice (8-10 weeks old).
e Formulation: Dissolve compound in 5% DMSO + 40% PEG400 + 55% Saline.
o Dosing: Administer single dose 10 mg/kg via Intraperitoneal (IP) or Oral Gavage (PO).
e Sampling:
o Collect blood via cardiac puncture at 0.5, 1, 2, 4, 8, and 24 hours.

o Immediately harvest brains; rinse in cold PBS.
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e Analysis: Homogenize brain tissue. Quantify compound levels using LC-MS/MS (MRM
mode).

e Calculation:

o Target Benchmark: Ratio > 0.5 is required for effective CNS therapeutics.

Protocol B: MPTP-Induced Parkinson’s Efficacy Model

Objective: Assess neuroprotection by quantifying Tyrosine Hydroxylase (TH) positive neurons.

e Induction: Administer MPTP (20 mg/kg, IP) four times at 2-hour intervals to induce
dopaminergic lesioning.

e Treatment:

[¢]

Group 1: Vehicle Control.

[e]

Group 2: MPTP Only.

o

Group 3: MPTP + AK-7 (20 mg/kg, IP, bid).

[¢]

Group 4: MPTP + N-quinolin-6-ylbenzamide (10 mg/kg, PO, qd).

[¢]

Note: Begin treatment 1 hour post-last MPTP dose and continue for 7 days.
e Readout 1 (Behavioral):Rotarod Test on Day 7. Measure latency to fall (retention time).

o Readout 2 (Histology): Perfusion fixation. Stain Substantia Nigra pars compacta (SNpc)
sections for Tyrosine Hydroxylase (TH).

» Validation: Western Blot of striatal tissue for Acetylated

-Tubulin (Lys40). An increase confirms SIRT2 target engagement.

Experimental Workflow Visualization
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Figure 2: Step-by-step workflow for validating potency from pharmacokinetics to in vivo

efficacy.

Critical Analysis & Troubleshooting

Solubility Issues: The planar quinoline ring can lead to poor aqueous solubility. If precipitation
occurs in the vehicle, switch to a Cyclodextrin-based formulation (e.g., 20% HP-

-CD).

Selectivity Verification: Always run a counter-screen against SIRT1 and SIRT3. Off-target
inhibition of SIRT1 can lead to opposing metabolic effects.

Metabolite Tracking: Watch for oxidation on the quinoline nitrogen (N-oxide formation), which
is a common metabolic soft spot reducing in vivo half-life.
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(Structural basis for the scaffold).

e Hudson, L., et al. (2018).[4] "Novel Quinazolinone Inhibitors of ALK2 Flip between Alternate
Binding Modes." Journal of Medicinal Chemistry, 61(16), 7261-7272. (Reference for
ALK2/Kinase cross-reactivity).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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